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Compound of Interest

Compound Name: Harmicine

Cat. No.: B1246882 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Harmine (CAS No. 442-51-3). Given the available

safety data, "Harmicine" is likely a synonym or misspelling for Harmine, and the following

procedures should be adopted when handling this compound.

Harmine is classified as a hazardous substance, being harmful if swallowed, in contact with

skin, or if inhaled, and it causes serious eye irritation.[1][2][3][4] Adherence to proper safety

protocols is essential to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Harmine.

The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1246882?utm_src=pdf-interest
https://www.benchchem.com/product/b1246882?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_115753975_HARMINE-CASNO-442-51-3-MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/10010324m.pdf
https://www.fishersci.at/store/msds?partNumber=10412071&productDescription%3D250MG+Harmine%2C+98%25&countryCode=AT&language=en
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/harmine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Hand Protection Chemical-resistant gloves
Nitrile or other compatible

material.

Eye and Face Protection Safety glasses or goggles

Conforming to EN166 (EU) or

NIOSH (US) standards.[1] Use

safety glasses with side-

shields or chemical safety

goggles.

Skin and Body Protection Laboratory coat
Full-length, long-sleeved lab

coat.

Respiratory Protection Respirator

Use in a well-ventilated area. If

dust formation is likely or

ventilation is inadequate, a

NIOSH-approved respirator or

a self-contained breathing

apparatus should be used.[1]

[5]

Operational Plan for Handling Harmine
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to avoid dust formation.[1][5]

Ensure that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition.[5]

2. Donning PPE:

Inspect all PPE for damage before use.

Don a lab coat, ensuring it is fully buttoned.
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Put on safety glasses or goggles.

Wash and dry hands before putting on gloves.

Select the appropriate chemical-resistant gloves and ensure a proper fit.

3. Handling Procedure:

Avoid contact with skin and eyes.[1][6]

Minimize the generation of dust.[5][6]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling the product and before breaks.[5][6]

4. Doffing PPE:

Remove gloves first, peeling them off from the cuff to the fingertips to avoid skin contact with

the exterior of the glove.

Remove the lab coat.

Remove eye protection.

Wash hands thoroughly with soap and water.

Disposal Plan
All waste contaminated with Harmine must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] One method involves dissolving or mixing the material with a combustible solvent and

burning it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste container.
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Empty Containers: Keep in suitable, closed containers for disposal.[1]

Emergency Procedures
In case of skin contact: Immediately wash with plenty of soap and water.[5]

In case of eye contact: Rinse cautiously with water for several minutes.[1][5] Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.[1]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2][5]

If swallowed: Rinse the mouth and call a poison center or doctor.[2][5]

Spills: Avoid dust formation.[1] Sweep up the spill, shovel the material into a suitable, closed

container for disposal.[1][5]

Experimental Workflow: In Vivo LPS-Induced Acute
Lung Injury Model
The following diagram outlines a typical experimental workflow to evaluate the therapeutic

effects of Harmine in a mouse model of acute lung injury induced by lipopolysaccharide (LPS).

[7]
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Workflow for evaluating Harmine in an LPS-induced acute lung injury mouse model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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